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Compound of Interest

Compound Name: D-Gulose

Cat. No.: B119030

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information for
D-Gulose. It is intended for use by qualified professionals in research and development.
Crucially, comprehensive toxicological data for D-Gulose is not readily available in the public
domain. Much of the standard safety assessment data, such as LD50, chronic toxicity, and
carcinogenicity, has not been fully investigated or published. Therefore, D-Gulose should be
handled with the care due to a compound of unknown toxicity, and a thorough risk assessment
should be conducted before use. The information provided herein should be supplemented with
internal safety protocols and professional judgment.

Chemical and Physical Properties

D-Gulose is a rare aldohexose monosaccharide. While it is an epimer of D-galactose and D-
glucose, its biological and toxicological profiles are not as extensively studied. The following
table summarizes its key physical and chemical properties.
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Property Value Reference
CAS Number 4205-23-6 [1]
Molecular Formula C6H1206 [1]

Molar Mass 180.16 g/mol [1]
Appearance White to Off-White Solid N/A
Melting Point 130 °C [1]
Solubility Soluble in water N/A

Store at 2°C - 8°C, keep dry,
Storage ) ) [1]
under inert gas (Nitrogen)

Hazard Identification and Precautionary Measures

Based on limited available data, D-Gulose is classified as an irritant. The toxicological
properties of this material have not been fully investigated.

Hazard Statements:

o May be harmful if swallowed.

o May be harmful in contact with skin.

e May be harmful if inhaled.

o Causes skin irritation.

o Causes serious eye irritation.

o May cause respiratory irritation.

Precautionary Statements:

o Wear protective gloves, protective clothing, eye protection, and face protection.

e If on skin: Wash with plenty of soap and water.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.biosynth.com/p/MG00249/4205-23-6-d-gulose
https://www.biosynth.com/p/MG00249/4205-23-6-d-gulose
https://www.biosynth.com/p/MG00249/4205-23-6-d-gulose
https://www.biosynth.com/p/MG00249/4205-23-6-d-gulose
https://www.biosynth.com/p/MG00249/4205-23-6-d-gulose
https://www.benchchem.com/product/b119030?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« If inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.

¢ Rinse mouth.

» Take off contaminated clothing and wash it before reuse.

Toxicological Data Summary

A comprehensive toxicological profile for D-Gulose is not available. The following table
highlights the significant lack of quantitative data for key toxicological endpoints. For
comparison, data for the related, but distinct, compound D-Glucose is provided to offer a
general perspective on simple sugars, but it should not be directly extrapolated to D-Gulose.
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Toxicological D-Glucose Data
. D-Gulose Data Reference
Endpoint (for reference)

Acute Oral Toxicity

Not available 25,800 mg/kg (rat)
(LD50)
Acute Dermal Toxicity ] ]
Not available Not available N/A
(LD50)
Acute Inhalation ] ]
o Not available Not available N/A
Toxicity (LC50)
Skin Irritation Irritant (classification) No irritant effect
Eye Irritation Irritant (classification) No irritating effect
o ) No sensitizing effects
Sensitization Not available

known

- ) No evidence of a
Mutagenicity Not available ] [N/A]
mutagenic effect

. - _ Not listed as a
Carcinogenicity Not available ] [N/A]
carcinogen

No evidence of
Reproductive Toxicity Not available negative reproductive [N/A]

effects

Biological Activity and Potential Signhaling Pathways

Despite the lack of extensive safety data, some research has explored the biological activities
of D-Gulose. These studies suggest potential therapeutic applications, though the underlying
mechanisms are not fully elucidated.

Insulin-like Effects and Glucose Metabolism

D-Gulose has been reported to exhibit insulin-like effects and may have a role in regulating
blood glucose levels. It is suggested that D-Gulose can inhibit blood glucose levels. The
metabolism of D-Gulose in the liver is thought to proceed via 5-deoxy-D-gluconic acid to
eventually form glucose, which can then be utilized for cellular energy.
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Figure 1: Proposed metabolic pathway of D-Gulose and its potential effect on blood glucose.

Anti-Cancer Potential

Preliminary findings suggest that D-Gulose may possess anti-cancer properties. This activity is
hypothesized to be mediated through the inhibition of nitrate reductase and xanthine oxidase in
tumor cells.
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Figure 2: Proposed mechanism of D-Gulose's anti-cancer activity.

Angiogenic Effects

D-Gulose may also have potent angiogenic effects. It has been observed to increase the
proliferation of pluripotent cells and cause a significant increase in the expression of growth
factor [31.
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Figure 3: Proposed angiogenic effects of D-Gulose.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of D-Gulose are not available
in the reviewed literature. For research purposes involving the biological activities mentioned
above, the following general experimental workflows can be considered as a starting point, to
be adapted and optimized based on specific research objectives.

General Workflow for In Vitro Biological Activity
Assessment

Preparation

Prepare sterile stock solutions
of D-Gulose at various concentrations

Select and culture appropriate cell line
(e.g., cancer cell line, endothelial cells)

Treatment

Treat cells with D-Gulose
and appropriate controls
‘

Assess cell viability/proliferation Measure activity of target enzymes Analyze gene expression of relevant markers Analyze protein expression
(e.g., MTT, WST-1 assay) (e.g., nitrate reductase, xanthine oxidase) (e.g., Growth Factor B1 via qPCR) (e.g., Western Blot for signaling proteins)
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Figure 4: General experimental workflow for in vitro studies of D-Gulose.

Conclusion

D-Gulose is a rare sugar with potential biological activities that may be of interest to
researchers in drug development and related fields. However, the significant lack of
comprehensive health and safety data necessitates a cautious approach to its handling and
use. Standard personal protective equipment should be employed, and all work should be
conducted in a well-ventilated area. Researchers are strongly encouraged to perform their own
risk assessments and, if possible, conduct preliminary safety studies before embarking on
extensive research. The information presented in this guide should be considered a starting
point, and further investigation into the safety and biological effects of D-Gulose is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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